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Compound of Interest

Compound Name: 4-Nitro-o-phenylenediamine

Cat. No.: B140028

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 4-Nitro-o-phenylenediamine (CAS No. 99-56-9). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

4-Nitro-o-phenylenediamine is a hazardous chemical that presents several risks. It is harmful
if swallowed, can cause an allergic skin reaction, and is suspected of causing genetic defects.

[1][2] Symptoms of exposure may include irritation of the skin, eyes, mucous membranes, and

upper respiratory tract.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed[4][5][6]

H315: Causes skin irritation[5]

H317: May cause an allergic skin reaction[1][4][5]

H319: Causes serious eye irritation[5]

H410: Very toxic to aquatic life with long-lasting effects[2]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Nitro-o-phenylenediamine.

The following table summarizes the required equipment.

Protection Type

Specific Requirements

Rationale

Eye and Face

Chemical safety goggles or a
face shield compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[7]

To prevent eye irritation from

dust or splashes.[7]

Skin

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat or chemical-resistant

apron.[7]

To prevent skin irritation and

absorption.[7]

Respiratory

A NIOSH-approved N95 dust
mask or a respirator with an
organic vapor cartridge is
recommended, especially
when handling powders or

generating dust.[1][7]

To prevent respiratory tract
irritation from inhalation of
dust.[7]

Body

Full-coverage clothing (long
sleeves, long pants) and

closed-toe shoes.[7]

To minimize skin exposure.

Operational Plan: Safe Handling and Storage

A systematic approach is crucial for safely handling 4-Nitro-o-phenylenediamine.

Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.[2][7]

e Ensure that an eyewash station and a safety shower are readily accessible.[2]
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Handling Procedures:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
4-Nitro-o-phenylenediamine.

o Don PPE: Wear the appropriate PPE as detailed in the table above.[5]

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5][7][8] If
appropriate, moisten the material to prevent dusting during transfer.[2]

o Weighing: When weighing or transferring the solid, do so within a chemical fume hood.

e Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[8]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][5]
[7] Wash hands thoroughly after handling, even if gloves were worn.[7]

Storage:
o Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.[5][7]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
reducing agents, acid chlorides, and acid anhydrides.[1][5]
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Caption: Workflow for Safe Handling of Toxic Chemical Powders.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route Procedure

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][7]

Remove contaminated clothing and shoes.
) Immediately flush the affected skin with copious
Skin Contact )
amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.[5][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[5][7]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[5][7]

Accidental Release Measures:

Evacuate and Isolate: Immediately alert others and evacuate all non-essential personnel
from the area. Isolate the spill or leak area.[2][3]

Ventilate: Ensure adequate ventilation.[2][5]

Containment: For a solid spill, dampen the material with acetone to prevent dusting and then
carefully sweep or vacuum the material.[2][3]

Collection: Place the collected material into a labeled, sealed container for hazardous waste.
[3][5] Use absorbent paper dampened with acetone to pick up any remaining material.[3]
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» Decontamination: Solvent wash all contaminated surfaces with acetone followed by washing
with a soap and water solution.[3]

» PPE: Responders must wear appropriate personal protective equipment, including
respiratory protection.[5]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove Contaminated Clothing Flush Eyes with Water for 15+ min

J .

’Administer Oxygen if Breathing is Difficult Flush Skin with Water for 15+ min

; ] .

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Move to Fresh Air

Rinse Mouth with Water

Remove Contact Lenses

Seek Immediate Medical Attention

Seek Immediate Medical Attention Seek Medical Attention if Irritation Persists

Click to download full resolution via product page
Caption: Emergency First Aid Procedures for Exposure.

Disposal Plan

Chemical waste must be disposed of in accordance with all federal, state, and local
environmental regulations.[2][9]

Waste Generation and Classification:

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[9]

e Consult US EPA guidelines in 40 CFR 261.3 for classification determination.[9]
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Disposal Method:

The most favorable course of action is to use an alternative chemical product with less
inherent propensity for occupational exposure or environmental contamination.[10]

If disposal is necessary, dissolve or mix the material with a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.[8]

Contaminated PPE and cleaning materials should also be disposed of as hazardous waste.

[3]

Do not let the product enter drains or surface water, as it is very toxic to aquatic life.

By adhering to these safety and handling protocols, researchers can mitigate the risks

associated with 4-Nitro-o-phenylenediamine and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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